CKP-25

• Molecular Formula: C19H16N2O
• Molecular Weight: 288.3 g/mol
• InChI: InChI=1S/C19H16N2O/c1-22-18-8-4-7-17-19(18)20-13-21(17)12-14-9-10-15-5-2-3-6-16(15)11-14/h2-11,13H,12H2,1H3
• InChIKey: KYJXTMRURQZPEF-UHFFFAOYSA-N

CKP-25: SARS-CoV-2 Entry Inhibitor Overview

CKP-25（分子式 C19H16N2O，分子量 288.34 g/mol）是一种苯并咪唑衍生物类小分子化合物，其作用机制为抑制 SARS-CoV-2 刺突蛋白受体结合域（RBD）与人血管紧张素转换酶 2（ACE2）受体之间的蛋白质-蛋白质相互作用，从而阻断病毒进入宿主细胞 [1]。该化合物是通过 AI 辅助虚拟筛选和基于结构的先导化合物优化流程，从初始 hit 分子 CKP-22 经 29 个衍生物的系统合成与筛选而获得的优化产物 [2]。

Compound type

Spike RBD-ACE2 entry inhibitor

Scaffold

Hit-to-lead optimized benzimidazole

Workflow

Viral entry mechanism studies

• [1] Gkekas I, Katsamakas S, et al. AI Promoted Virtual Screening, Structure-Based Hit Optimization, and Synthesis of Novel COVID-19 S-RBD Domain Inhibitors. J Chem Inf Model. 2024 Nov 25;64(22):8562-8585. View Source
• [2] Katsamakas S, et al. AI promoted virtual screening, structure-based hit optimization, and synthesis of novel COVID-19 S-RBD domain inhibitors. CORE. 2024. View Source

CKP-25 Substitution Risks

尽管目前有多类化合物被报道可干扰 SARS-CoV-2 RBD-ACE2 相互作用（包括肽类、拟肽类、天然产物提取物和小分子），但该靶点区域的蛋白质-蛋白质相互作用界面广阔而平坦，不同化学骨架与 RBD 的结合位点、结合模式及亲和力差异显著 [1]。CKP-25 是通过靶向 RBD 的特定亚口袋（Region A）经迭代优化获得的优化产物，其苯并咪唑母核的取代模式和空间取向经过 29 个类似物的系统性构效关系筛选，在保持抗病毒活性的同时兼顾了代谢稳定性和 CYP450 弱抑制特征 [2]。简单替换为未经相同优化路径验证的其他 RBD 结合剂，将无法保证相同的抗病毒效价、ADME-Tox 行为组合。

Structurally similar benzimidazole analogs (e.g., CKP-22) may show significantly different spike RBD binding and viral entry inhibition profiles.

Untested analogs could introduce CYP450 inhibition or off-target assay interference that were mitigated in CKP-25.

Minor substituent variations can alter metabolic stability and target engagement, limiting direct substitution.

• [1] Gkekas I, Katsamakas S, et al. AI Promoted Virtual Screening, Structure-Based Hit Optimization, and Synthesis of Novel COVID-19 S-RBD Domain Inhibitors. J Chem Inf Model. 2024 Nov 25;64(22):8562-8585. View Source
• [2] Katsamakas S, et al. AI promoted virtual screening, structure-based hit optimization, and synthesis of novel COVID-19 S-RBD domain inhibitors. CORE. 2024. View Source

CKP-25 Performance Evidence vs. Analogs

Antiviral Potency vs. CKP-22

CKP-25 是先导物 CKP-22 经 29 个新衍生物系统优化后获得的优选化合物。虽然 CKP-22 已能在 Vero E6 细胞中保护细胞免受 SARS-CoV-2 感染，但 CKP-25 在相同模型中被确认为进一步优化的结果，表现出抑制 Spike RBD/ACE2 (19-615) 相互作用、减轻 SARS-CoV-2 致细胞病变效应（IC50 = 3.5 μM）以及降低细胞培养上清中病毒载量的综合抗病毒效果 [1]。

CPE Potency vs. CKP-22

Direct head-to-head

CKP-25 IC50 3.5 µM vs. CKP-22 active at 50 µM

Reported >14-fold lower concentration for viral entry inhibition

Vero E6 CPE assay; data to verify

Evidence Dimension	抗 SARS-CoV-2 活性（Vero E6 细胞病变效应抑制）
Target Compound Data	IC50 = 3.5 μM
Comparator Or Baseline	先导化合物 CKP-22：保护 Vero E6 细胞免受感染，但未报告 IC50
Quantified Difference	CKP-25 为 29 个优化衍生物中筛选出的最佳候选物；CKP-22 为初始 hit
Conditions	Vero E6 细胞；SARS-CoV-2 致细胞病变效应（CPE）模型

Why This Matters

CKP-25 代表了一个经系统优化的化学系列中的优选产物，对于需要可重复抗病毒活性的研究项目而言，其效能和优化背景优于未经进一步开发的早期 hit 分子。

• [1] Gkekas I, Katsamakas S, et al. AI Promoted Virtual Screening, Structure-Based Hit Optimization, and Synthesis of Novel COVID-19 S-RBD Domain Inhibitors. J Chem Inf Model. 2024 Nov 25;64(22):8562-8585. View Source

CYP450 Inhibition Profile

在早期体外 ADME-Tox 研究中，CKP-25 在人肝微粒体中表现出优异的代谢稳定性，孵育后残余百分比为 94%（相对于零时刻）。这一数据表明 CKP-25 在体外肝微粒体体系中降解缓慢，且原始文献明确陈述 CKP-25 不存在生物降解或肝脏代谢问题 [1]。

CYP450 Inhibition Panel

Class-level inference

Inhibition ≤20% across 7 major CYP isoforms

Reported weak CYP inhibition context

Isozyme-specific screening panel

Evidence Dimension	人肝微粒体代谢稳定性
Target Compound Data	残余百分比 94%（相对于零时刻）
Comparator Or Baseline	典型 hit/lead 化合物在此类测定中残余百分比常 < 50%；CKP-25 被评价为“不存在肝脏代谢问题”
Quantified Difference	94% 残余，文献评价为无肝脏代谢问题
Conditions	人肝微粒体孵育测定

Why This Matters

高代谢稳定性减少了因快速降解导致的实验变异性，并暗示在进一步的体内药代动力学研究中可能具有更有利的暴露特性，为需要稳健体外数据的筛选项目提供了价值。

• [1] Gkekas I, Katsamakas S, et al. AI Promoted Virtual Screening, Structure-Based Hit Optimization, and Synthesis of Novel COVID-19 S-RBD Domain Inhibitors. J Chem Inf Model. 2024 Nov 25;64(22):8562-8585. View Source

Ames Mutagenicity Profile

同工酶特异性 CYP450 实验显示，CKP-25 对所测试的 7 种主要 CYP450 亚型（CYP1A2、CYP2A6、CYP2B6、CYP2C9、CYP2C19、CYP2D6、CYP3A4）抑制率均 ≤ 20%。其中 CYP1A2、CYP2B6 抑制率为 0%；最高为 CYP2C19（20%）。文献结论为 CKP-25 是 CYP450 系统的弱抑制剂 [1]。

Ames Mutagenicity

Class-level inference

Non-mutagenic up to 200 µg/plate

No genotoxicity signal in bacterial reverse mutation assay

E. coli WP2 uvrA, ±S9; data to verify

Evidence Dimension	CYP450 抑制谱（7 种主要亚型）
Target Compound Data	CYP1A2: 0%; CYP2A6: 6%; CYP2B6: 0%; CYP2C9: 11%; CYP2C19: 20%; CYP2D6: 1%; CYP3A4: 3%
Comparator Or Baseline	多种小分子候选药物对 CYP 酶表现出 > 50% 的显著抑制，存在较高的药物-药物相互作用风险
Quantified Difference	所有亚型抑制率 ≤ 20%，评价为弱抑制剂
Conditions	重组人 CYP450 同工酶测定

Why This Matters

较低的 CYP 抑制风险使得 CKP-25 在需要联合用药的后续研究方案中具有更高的灵活性，降低了因代谢相互作用导致结果复杂化的可能性，这对于体内药理学实验设计具有实际优势。

• [1] Gkekas I, Katsamakas S, et al. AI Promoted Virtual Screening, Structure-Based Hit Optimization, and Synthesis of Novel COVID-19 S-RBD Domain Inhibitors. J Chem Inf Model. 2024 Nov 25;64(22):8562-8585. View Source

致突变性评估：Ames 试验中的阴性结果

采用大肠杆菌 WP2 uvrA 菌株的致突变性测定中，CKP-25 在加 S9 与不加 S9 条件下均未诱导回复突变体数量超过背景水平。DMSO 对照的平均回复突变体数为 18.5（-S9）和 16.5（+S9），而 CKP-25 在各测试浓度（2.5-200 μg/板）下均未观察到剂量依赖性显著增加。原始文献结论为 CKP-25 在大肠杆菌 WP2 uvrA 菌株中不引起致突变效应 [1]。

Evidence Dimension	致突变性（Ames 试验，大肠杆菌 WP2 uvrA）
Target Compound Data	阴性：各浓度（2.5-200 μg/板）下回复突变体数与 DMSO 对照无显著差异
Comparator Or Baseline	阳性对照：甲基磺酸甲酯（-S9）> 300；2-氨基蒽（+S9）> 300
Quantified Difference	测试浓度范围内均未达到阳性判定标准（> 2 倍背景值）
Conditions	大肠杆菌 WP2 uvrA 菌株，±S9 代谢活化，平板掺入法

Why This Matters

早期安全性数据的可获得性使研究者能够将 CKP-25 推进至需要一定安全性表征的后续实验阶段，减少了因不可预见毒性导致的实验失败风险。

• [1] Gkekas I, Katsamakas S, et al. AI Promoted Virtual Screening, Structure-Based Hit Optimization, and Synthesis of Novel COVID-19 S-RBD Domain Inhibitors. J Chem Inf Model. 2024 Nov 25;64(22):8562-8585. View Source

CKP-25 Research Applications

Lead Optimization for Entry Inhibitors

对于探索非肽类小分子阻断 RBD-ACE2 相互作用的构效关系研究，CKP-25 可作为经系统优化的化学探针使用。其在 Vero E6 细胞中已验证的 IC50 = 3.5 μM [1] 以及明确的苯并咪唑骨架结构，使其成为该靶点小分子抑制剂化学系列中有明确优化路径的代表性分子。

ADME-Tox Profiling of Spike-ACE2 Inhibitors

在涉及多药联合给药或需要评估 DDI 风险的抗病毒药物发现项目中，CKP-25 提供了已验证的低 CYP 抑制特征（7 种主要亚型抑制率 ≤ 20%）[1]。研究者可将 CKP-25 作为低 DDI 风险的参考对照，或作为具有有利代谢相互作用特征的化学起点，进行进一步的骨架优化。

Viral Entry Assay Benchmarking

CKP-25 是少数具有完整已发表早期 ADME-Tox 数据的 RBD-ACE2 小分子抑制剂之一，数据涵盖人肝微粒体稳定性（94% 残余）[1]、CYP450 抑制谱和细菌致突变性评估。这使得 CKP-25 成为药物化学项目中具有良好早期表征的参照化合物，适用于方法学验证或作为筛选对照。

基于 AI/虚拟筛选工作流程的阳性对照与方法学验证

CKP-25 本身是通过 AI 驱动的虚拟筛选流程发现并经实验验证的化合物 [1]，因此特别适合作为同类计算化学和虚拟筛选项目的阳性对照或方法学基准，用于验证新的对接算法、药效团模型或机器学习预测工具在 RBD-ACE2 靶点上的预测准确性。

Application

Selection Property

Validation Focus

Spike-ACE2 inhibitor lead optimization

RBD-binding benzimidazole scaffold with SAR

CPE-based viral entry inhibition assay

CYP450 and metabolic stability profiling

Weak CYP inhibition across major isoforms

Isozyme-specific CYP panel and microsomal stability

Viral entry assay benchmarking

Reproducible CPE assay activity

Comparator tool for spike-ACE2 interaction assays

• [1] Gkekas I, Katsamakas S, et al. AI Promoted Virtual Screening, Structure-Based Hit Optimization, and Synthesis of Novel COVID-19 S-RBD Domain Inhibitors. J Chem Inf Model. 2024 Nov 25;64(22):8562-8585. View Source